Cas no 180724-75-8 (6-Benzothiazolethiol,2-methyl-)

• Product Name: 6-Benzothiazolethiol,2-methyl-
• CAS No: 180724-75-8
• MF: C₈H₇NS₂
• MW: 181.27787899971
• CID: 113516
• PubChem ID: 10888550
• Update Time: 2025-04-18

6-Benzothiazolethiol,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolethiol,2-methyl-
• 6-Benzothiazolethiol,2-methyl-(9CI)
• 2-Methyl-1,3-benzothiazole-6-thiol
• 180724-75-8
• SCHEMBL8470440

• Inchi： 1S/C8H7NS2/c1-5-9-7-3-2-6(10)4-8(7)11-5/h2-4,10H,1H3
• InChI Key： DQXVFHHVBSFVIT-UHFFFAOYSA-N
• SMILES： S1C2=CC(S)=CC=C2N=C1C

Computed Properties

• Exact Mass: 181.00211
• Monoisotopic Mass: 181.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 12.89